Caracasanamide
Caracasanamide
Brand Name:
Vulcanchem
CAS No.:
146269-39-8
VCID:
VC21130850
InChI:
InChI=1S/C21H32N4O3/c1-16(2)11-14-25-21(22)24-13-6-5-12-23-20(26)10-8-17-7-9-18(27-3)19(15-17)28-4/h7-11,15H,5-6,12-14H2,1-4H3,(H,23,26)(H3,22,24,25)/b10-8+
SMILES:
CC(=CCN=C(N)NCCCCNC(=O)C=CC1=CC(=C(C=C1)OC)OC)C
Molecular Formula:
C21H32N4O3
Molecular Weight:
388.5 g/mol
Caracasanamide
CAS No.: 146269-39-8
Cat. No.: VC21130850
Molecular Formula: C21H32N4O3
Molecular Weight: 388.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 146269-39-8 |
|---|---|
| Molecular Formula | C21H32N4O3 |
| Molecular Weight | 388.5 g/mol |
| IUPAC Name | (E)-3-(3,4-dimethoxyphenyl)-N-[4-[[N'-(3-methylbut-2-enyl)carbamimidoyl]amino]butyl]prop-2-enamide |
| Standard InChI | InChI=1S/C21H32N4O3/c1-16(2)11-14-25-21(22)24-13-6-5-12-23-20(26)10-8-17-7-9-18(27-3)19(15-17)28-4/h7-11,15H,5-6,12-14H2,1-4H3,(H,23,26)(H3,22,24,25)/b10-8+ |
| Standard InChI Key | SZQNZZPMXSFUDT-CSKARUKUSA-N |
| Isomeric SMILES | CC(=CCN=C(N)NCCCCNC(=O)/C=C/C1=CC(=C(C=C1)OC)OC)C |
| SMILES | CC(=CCN=C(N)NCCCCNC(=O)C=CC1=CC(=C(C=C1)OC)OC)C |
| Canonical SMILES | CC(=CCN=C(N)NCCCCNC(=O)C=CC1=CC(=C(C=C1)OC)OC)C |
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